![molecular formula C16H14N2O2S B2738415 5-Acetyl-6-methyl-2-thioxo-4-(p-methoxyphenyl)-1,2-dihydro-3-pyridinecarbonitrile CAS No. 121104-38-9](/img/structure/B2738415.png)
5-Acetyl-6-methyl-2-thioxo-4-(p-methoxyphenyl)-1,2-dihydro-3-pyridinecarbonitrile
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Description
5-Acetyl-6-methyl-2-thioxo-4-(p-methoxyphenyl)-1,2-dihydro-3-pyridinecarbonitrile is a useful research compound. Its molecular formula is C16H14N2O2S and its molecular weight is 298.36. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
This chemical plays a crucial role in the synthesis of a wide range of heterocyclic compounds. For instance, it serves as a precursor in the preparation of dialkyl heteroarylmethylphosphonates and alkylthio(heteroaryl)methylphosphonates, leading to the synthesis of compounds like imidazo[1,2-a]pyridines and thiazole derivatives, showcasing its versatility in organic synthesis (Drescher, Öhler, & Zbiral, 1991). Another study highlights its use in the synthesis and crystal structure determination of pyridine derivatives, further emphasizing its importance in the development of new molecular structures (Moustafa & Girgis, 2007).
Corrosion Inhibition
Research on pyridine derivatives, including compounds similar in structure to 5-Acetyl-6-methyl-2-thioxo-4-(p-methoxyphenyl)-1,2-dihydro-3-pyridinecarbonitrile, has shown potential in the corrosion inhibition of mild steel in hydrochloric acid. This indicates its potential application in protecting industrial materials from corrosion, enhancing the durability and lifespan of metal structures (Ansari, Quraishi, & Singh, 2015).
Electrochemical Studies
Electrochemical studies on similar pyridine derivatives have provided insights into their reactivity and mechanism of action in electrochemical processes. For example, the electrochemical oxidation of methyl 4,7-dihydro-3-isobutyl-6-methyl-4-(3-nitrophenyl)thieno-[2,3-b]pyridine-5-carboxylate, a compound related in structure, has been thoroughly investigated, revealing important details about its electrochemical behavior and potential applications in the development of new electrochemical sensors or processes (Ueno & Umeda, 1992).
Insecticidal Properties
The synthesis and study of pyridine derivatives have also led to the discovery of their insecticidal properties. Specific compounds have shown significant activity against pests, indicating the potential of this compound and its derivatives in agricultural applications to protect crops from insect damage (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).
Properties
IUPAC Name |
5-acetyl-4-(4-methoxyphenyl)-6-methyl-2-sulfanylidene-1H-pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2S/c1-9-14(10(2)19)15(13(8-17)16(21)18-9)11-4-6-12(20-3)7-5-11/h4-7H,1-3H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFGMSNUEXLPPLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=S)N1)C#N)C2=CC=C(C=C2)OC)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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